N-(2,5-dichlorophenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide

• IUPAC Name: N-(2,5-dichlorophenyl)-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C18H18Cl2N2O3S/c19-14-8-9-16(20)17(12-14)22(13-18(23)21-10-4-5-11-21)26(24,25)15-6-2-1-3-7-15/h1-3,6-9,12H,4-5,10-11,13H2
• InChI Key: YCFXOYBYNVNONJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CN(C2=C(C=CC(=C2)Cl)Cl)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C18H18Cl2N2O3S
• Molecular Weight: 413.3 g/mol

Description

N-(2,5-dichlorophenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide, also known as DPA-714, is a novel imaging agent that is used in scientific research. DPA-714 is a selective ligand for the translocator protein (TSPO), which is a mitochondrial protein that is involved in several physiological and pathological processes.

Mechanism of Action

N-(2,5-dichlorophenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide binds to the TSPO with high affinity and specificity. TSPO is located on the outer mitochondrial membrane and is involved in several physiological and pathological processes, including mitochondrial function, cellular energy metabolism, and apoptosis. The binding of this compound to TSPO allows for the visualization of TSPO expression in vivo using PET imaging.
Biochemical and Physiological Effects
This compound has been shown to have minimal toxicity and is well tolerated in animal models and humans. This compound has a high affinity for TSPO and has been shown to be a reliable marker for TSPO expression in vivo. This compound PET imaging has been used to study the role of TSPO in several pathological conditions, including neuroinflammation, neurodegeneration, and cancer.

Advantages and Limitations for Lab Experiments

N-(2,5-dichlorophenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide PET imaging has several advantages for lab experiments, including the ability to visualize TSPO expression in vivo, the non-invasive nature of PET imaging, and the high specificity and sensitivity of this compound for TSPO. However, there are also limitations to this compound PET imaging, including the need for specialized PET imaging equipment, the cost of this compound synthesis, and the limited availability of this compound.

Future Directions

For the use of N-(2,5-dichlorophenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide in scientific research include the development of TSPO-targeted therapies and the use of this compound PET imaging to study the role of TSPO in other pathological conditions.

Scientific Research Applications

N-(2,5-dichlorophenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide is used in scientific research as a positron emission tomography (PET) imaging agent to visualize the expression of TSPO in vivo. TSPO is upregulated in several pathological conditions, including neuroinflammation, neurodegeneration, and cancer. This compound PET imaging has been used to study the role of TSPO in these conditions and to evaluate the efficacy of TSPO-targeted therapies.